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Compound of Interest

Compound Name: 1,7-Naphthyridin-3-amine

Cat. No.: B1590691

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount for ensuring laboratory safety and environmental
protection. This guide provides essential logistical and safety information for the disposal of
1,7-Naphthyridin-3-amine, a compound often used in pharmaceutical research.

Chemical and Physical Properties

A summary of the key quantitative data for 1,7-Naphthyridin-3-amine is presented in the table
below. Understanding these properties is crucial for safe handling and storage.
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Property Value Source
Molecular Formula CsH7N3 [1112]
Molecular Weight 145.16 g/mol [1][2]
Appearance Pale yellow crystalline powder [3]
Melting Point 190-195 °C [3]

o Limited water solubility; soluble
Solubility _ [3]
in DMSO and DMF

XLogP3 0.4 [1]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor
ydrog p 3 2]
Count

Hazard Identification and Safety Precautions

1,7-Naphthyridin-3-amine is classified as hazardous. It is harmful if swallowed, causes skin
irritation, and can result in serious eye irritation. It may also cause respiratory irritation.
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Use compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin exposure.

» Respiratory Protection: Use a government-approved respirator when handling the
compound, especially if dust may be generated.

Handling and Storage:

e Handle in a well-ventilated area, preferably within a chemical fume hood.
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e Avoid contact with skin, eyes, and clothing.
e Do not breathe in dust or vapors.
e Wash hands thoroughly after handling.

o Store in a tightly sealed container in a cool, dry, and well-ventilated place, protected from
light and moisture.

o Keep away from strong oxidizing agents.

Operational Disposal Plan

The recommended procedure for the disposal of 1,7-Naphthyridin-3-amine is to engage a
licensed professional waste disposal service. This ensures compliance with all local, state, and
federal regulations. The following steps outline the process for the safe disposal of this
chemical.

Step 1: Waste Identification and Segregation

o Clearly label the waste container with "Hazardous Waste" and the chemical name "1,7-
Naphthyridin-3-amine”.

» Do not mix with other waste streams to avoid potential chemical reactions.
o Keep a detailed record of the amount of waste generated.
Step 2: Waste Accumulation and Storage

o Store the waste in a compatible, tightly sealed container. The original container is often a
suitable choice.

e The storage area should be secure and accessible only to authorized personnel.
o Ensure the storage area has secondary containment to manage any potential leaks or spills.

Step 3: Arrange for Professional Disposal

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1590691?utm_src=pdf-body
https://www.benchchem.com/product/b1590691?utm_src=pdf-body
https://www.benchchem.com/product/b1590691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contact your institution's Environmental Health and Safety (EHS) department to coordinate
the pickup and disposal.

« If your institution does not have an EHS department, contract a licensed hazardous waste
disposal company.

e Provide the waste disposal company with the Safety Data Sheet (SDS) for 1,7-
Naphthyridin-3-amine and a detailed inventory of the waste.

Step 4: Documentation

» Retain all documentation related to the disposal, including waste manifests and certificates
of disposal, as required by regulations.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1,7-
Naphthyridin-3-amine.
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Caption: Workflow for the safe disposal of 1,7-Naphthyridin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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